2-(4-Bromo-3-methylphenyl)-1,3-benzoxazol-5-amine

• IUPAC Name: 2-(4-bromo-3-methylphenyl)-1,3-benzoxazol-5-amine
• InChI: InChI=1S/C14H11BrN2O/c1-8-6-9(2-4-11(8)15)14-17-12-7-10(16)3-5-13(12)18-14/h2-7H,16H2,1H3
• InChI Key: QDCMDSTYXXIQNH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=NC3=C(O2)C=CC(=C3)N)Br
• Molecular Formula: C14H11BrN2O
• DSSTOX Substance ID: DTXSID201258193
• Molecular Weight: 303.15 g/mol
• CAS RN: 354561-72-1

Description

The compound “2-(4-Bromo-3-methylphenyl)-1,3-benzoxazol-5-amine” is a benzoxazole derivative. Benzoxazoles are heterocyclic compounds containing a benzene fused to an oxazole ring. They are known for their diverse biological activities and are used in medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would consist of a benzoxazole ring attached to a phenyl ring via a two-carbon bridge. The phenyl ring is substituted with a bromine atom and a methyl group.

Chemical Reactions Analysis

Benzoxazoles can undergo various chemical reactions, such as N-alkylation, acylation, and halogenation, depending on the reaction conditions and reagents used.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of the bromine atom might increase its molecular weight and could influence its reactivity.

Scientific Research Applications

Synthesis and Chemical Reactions

• 2-(4-Bromo-3-methylphenyl)-1,3-benzoxazol-5-amine is involved in the synthesis of various chemical compounds. For instance, Bektaş et al. (2007) synthesized novel 1,2,4-triazole derivatives, where a similar compound was used as a precursor in reactions with primary amines, demonstrating its utility in the creation of new molecules with potential biological activities (Bektaş et al., 2007).
• Lygin and Meijere (2009) reported the use of o-bromophenyl isocyanide, a related compound, in reactions with primary amines under specific catalysis to yield benzimidazoles, highlighting its role in the synthesis of diverse heterocyclic compounds (Lygin & Meijere, 2009).

Antimicrobial and Antitumor Applications

• Compounds structurally similar to 2-(4-Bromo-3-methylphenyl)-1,3-benzoxazol-5-amine have shown promising antimicrobial and antitumor properties. Bradshaw et al. (2002) explored amino acid prodrugs of antitumor 2-(4-amino-3-methylphenyl)benzothiazoles, demonstrating their potential in treating breast and ovarian cancers (Bradshaw et al., 2002).

Applications in Fluorescent Probes

• The chemical structure of 2-(4-Bromo-3-methylphenyl)-1,3-benzoxazol-5-amine makes it suitable for the synthesis of fluorescent probes. Lee et al. (2004) investigated compounds like 5-Bromo-2-(5′-bromo-2′-hydroxyphenyl)benzoxazole for use in fluorescent probe sensing amino compounds, indicative of the role of similar molecules in sensing and detection technologies (Lee et al., 2004).

Mechanism of Action

The mechanism of action of benzoxazole derivatives can vary widely depending on their structure and the biological target. They have been found to exhibit anti-inflammatory, anti-cancer, and anti-tumor properties.

Safety and Hazards

As with any chemical compound, handling “2-(4-Bromo-3-methylphenyl)-1,3-benzoxazol-5-amine” would require appropriate safety measures. It’s important to refer to the compound’s Material Safety Data Sheet (MSDS) for specific safety information.